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Compound of Interest

Compound Name:
4-Methylcyclohex-3-

enecarbaldehyde

Cat. No.: B3056962 Get Quote

Technical Guide: Physicochemical Properties of
4-Methylcyclohex-3-enecarbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Methylcyclohex-3-enecarbaldehyde, a significant compound in organic synthesis and

fragrance chemistry. This document outlines its boiling point and density, supported by detailed

experimental protocols for these determinations.

Core Physical Properties
4-Methylcyclohex-3-enecarbaldehyde, also known by its CAS number 7560-64-7, is a cyclic

aldehyde with distinct physical characteristics that are crucial for its handling, application, and

purification.[1][2]

Data Presentation
The primary physical properties of 4-Methylcyclohex-3-enecarbaldehyde are summarized in

the table below for quick reference.
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Physical Property Value Conditions

Boiling Point 176.1 °C At 760 mmHg[3][4]

Density 0.998 g/cm³ Standard Conditions

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of liquid organic compounds such as 4-Methylcyclohex-3-
enecarbaldehyde.

Boiling Point Determination (Capillary Method)
This method is a common micro-technique for determining the boiling point of a liquid with a

small sample size.

Apparatus and Materials:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Sample of 4-Methylcyclohex-3-enecarbaldehyde

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small amount of the liquid organic compound is placed in a fusion tube.[2]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.[2]
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The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a heating bath, such as a Thiele tube, which is then gently

and uniformly heated.[2]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The temperature at which a rapid and continuous stream of bubbles is observed is noted.

This indicates that the vapor pressure of the liquid equals the atmospheric pressure.[2]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Density Determination (Pycnometer Method)
The pycnometer method is a precise technique for measuring the density of a liquid by

determining the mass of a known volume.

Apparatus and Materials:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance (accurate to at least 0.001 g)

Temperature-controlled water bath

Sample of 4-Methylcyclohex-3-enecarbaldehyde

Distilled water for calibration

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

an analytical balance.
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The pycnometer is then filled with distilled water and placed in a temperature-controlled bath

to reach thermal equilibrium at a specific temperature (e.g., 20°C).

The volume of the pycnometer is precisely calibrated by this measurement.

After drying the pycnometer again, it is filled with the sample liquid, 4-Methylcyclohex-3-
enecarbaldehyde.

The filled pycnometer is again placed in the temperature-controlled bath to ensure the liquid

reaches the desired temperature.

The pycnometer filled with the sample is weighed.

The density of the sample is calculated by dividing the mass of the liquid (mass of filled

pycnometer minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

[6][7][8]

Process Visualization
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid organic compound.
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Workflow for Physical Property Determination

Sample Preparation

Boiling Point Determination Density Determination

Data Analysis & Reporting

Obtain Pure Sample

Assemble Capillary & Thiele Tube Weigh Empty Pycnometer

Heat Sample Gently

Observe Bubble Stream

Record Boiling Point

Analyze & Compare Data

Fill Pycnometer with Sample

Weigh Filled Pycnometer

Calculate Density

Report Findings

Click to download full resolution via product page

Caption: Generalized workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3056962?utm_src=pdf-custom-synthesis
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://phillysim.org/newmanual/exp5.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.calnesis.com/en/measurements/density-liquids/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://wiki.anton-paar.com/en/density-and-density-measurement/
https://www.benchchem.com/product/b3056962#physical-properties-of-4-methylcyclohex-3-enecarbaldehyde-boiling-point-density
https://www.benchchem.com/product/b3056962#physical-properties-of-4-methylcyclohex-3-enecarbaldehyde-boiling-point-density
https://www.benchchem.com/product/b3056962#physical-properties-of-4-methylcyclohex-3-enecarbaldehyde-boiling-point-density
https://www.benchchem.com/product/b3056962#physical-properties-of-4-methylcyclohex-3-enecarbaldehyde-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3056962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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